Cas no 78644-63-0 (Ethyl methyl (3-methylbutyl)propanedioate)

• Product Name: Ethyl methyl (3-methylbutyl)propanedioate
• CAS No: 78644-63-0
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 2802129
• PubChem ID: 71401610
• Update Time: 2025-04-21

Ethyl methyl (3-methylbutyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• DTXSID40822642
• 78644-63-0
• Ethyl methyl (3-methylbutyl)propanedioate

• Inchi： 1S/C11H20O4/c1-5-15-11(13)9(10(12)14-4)7-6-8(2)3/h8-9H,5-7H2,1-4H3
• InChI Key： GCEFUPXTMPGQOC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OC)CCC(C)C)=O

Computed Properties

• Exact Mass: 216.13615911Da
• Monoisotopic Mass: 216.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų